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Compound of Interest

Compound Name: 2-Fluorobenzylamine

Cat. No.: B1294385

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling precautions for
2-Fluorobenzylamine, a key reagent in various synthetic applications, including the
development of anticonvulsant agents.[1][2] Adherence to strict safety protocols is crucial when
working with this corrosive compound to ensure the well-being of laboratory personnel and the
integrity of research.

Section 1: Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of 2-Fluorobenzylamine is
fundamental to its safe handling. This data is essential for designing appropriate storage and
handling procedures.
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Property Value Source
Molecular Formula C7HsFN [11[3]
Molecular Weight 125.14 g/mol [1][3]
CAS Number 89-99-6 [1][4]
EC Number 201-957-9 [1]
Appearance Colorless to I.igh.t orange to

yellow clear liquid
Boiling Point 73-75 °C at 13 mmHg [1112]
Density 1.095 g/mL at 25 °C [11[2]

Refractive Index

n20/D 1.517

[1]

Flash Point

67 °C (152.6 °F) - closed cup

[5]16]

Purity

>98.0% (GC)(T)

Section 2: Hazard Identification and Classification

2-Fluorobenzylamine is classified as a hazardous substance, primarily due to its corrosive

nature. The following table summarizes its hazard classifications according to the Globally

Harmonized System (GHS).

Hazard Classification

GHS Category

Hazard Statement

Skin Corrosion

Sub-category 1C

H314: Causes severe skin

burns and eye damage.

H318: Causes serious eye

Serious Eye Damage Category 1
damage.
Combustible Liquid Category 4 H227: Combustible liquid.
Signal Word: Danger|[6]
Hazard Pictograms:
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e GHSO05: Corrosion[6]

Section 3: Experimental Protocols

Detailed experimental protocols for the toxicological studies that form the basis of the hazard
classifications are not publicly available in the provided Safety Data Sheets. These studies are
typically conducted by the manufacturer and are considered proprietary information. The
classification as corrosive (Category 1C) indicates that in studies, the substance caused skin
corrosion with responses occurring after exposures between 1 hour and 4 hours, with
observations lasting up to 14 days. Similarly, the classification for serious eye damage is based
on results showing irreversible effects on the eye.

A general synthetic protocol for the reduction of 2-fluorobenzonitrile to 2-fluorobenzylamine
using potassium borohydride (KBH4) and copper(ll) chloride (CuClz) has been described.[2]
This procedure involves reacting the starting material with the reducing agents in an 80%
isopropanol solution at 60 °C for up to 8 hours.[2] Post-reaction, the product is worked up using
ethyl acetate and purified.[2] Researchers should consult relevant literature for detailed and
validated synthetic procedures and conduct a thorough risk assessment before undertaking
any new experimental work.

Section 4: Safe Handling and Storage

Proper handling and storage procedures are paramount to minimize the risks associated with
2-Fluorobenzylamine.

Engineering Controls:
o Work in a well-ventilated area, preferably in a chemical fume hood.[5][7]

» Facilities should be equipped with an eyewash station and a safety shower in close proximity
to the workstation.[5][8]

o Use explosion-proof equipment and take precautionary measures against static discharge.

Personal Protective Equipment (PPE):
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o Eye/Face Protection: Wear chemical safety goggles or a face shield as described by OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[5][8]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[5]

[8]

o Respiratory Protection: If workplace conditions warrant, a respiratory protection program that
meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements or European Standard EN
149 must be followed.[5]

Handling Procedures:

Avoid contact with skin, eyes, and clothing.

Do not breathe vapor, mist, or gas.[5]

Keep away from heat, sparks, and open flames.[5]

Wash hands thoroughly after handling.[5]

Empty containers may retain product residue and can be dangerous.[5]

Storage Conditions:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][9]

Store away from incompatible substances such as strong acids, strong oxidizing agents, and
acid chlorides.[8][9]

Store in a corrosives area.[5][9]

Keep under an inert gas.

Section 5: Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency involving 2-
Fluorobenzylamine.
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Emergency Situation First-Aid Measures

Immediately rinse with plenty of water for at

least 15-30 minutes, also under the eyelids.[5]
In case of eye contact ,

[10] Remove contact lenses if present and easy

to do. Seek immediate medical attention.[5]

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
In case of skin contact ) ) ] )
clothing and shoes.[5] Get immediate medical

aid.[5] Wash clothing before reuse.[5]

Remove person to fresh air and keep

comfortable for breathing. If breathing is difficult,
If inhaled give oxygen.[5] Do NOT use mouth-to-mouth

resuscitation.[5] Seek immediate medical

attention.[5]

Do NOT induce vomiting.[5] Rinse mouth with

water. If the victim is conscious and alert, give 2-
If swallowed _ . .

4 cupfuls of milk or water.[5] Seek immediate

medical attention.[5]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, dry chemical, chemical foam, or alcohol-
resistant foam.[5][9]

o Specific Hazards: During a fire, irritating and highly toxic gases such as nitrogen oxides,
carbon monoxide, carbon dioxide, and hydrogen fluoride may be generated by thermal
decomposition.[5][8] The liquid is combustible and containers may explode when heated.[5]

[8]

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[5][8]

Accidental Release Measures:
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o Evacuate personnel to a safe area.[8]
o Wear appropriate personal protective equipment.[5]
e Remove all sources of ignition.[5]

» Absorb the spill with inert material (e.g., sand, earth, vermiculite) and place it in a suitable
container for disposal.[5][9]

e Provide ventilation.[5]

Prevent the product from entering drains.

Section 6: Disposal Considerations

Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations. Do not dispose of it with household waste.

Section 7: Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 2-
Fluorobenzylamine, from initial hazard assessment to final disposal.
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Caption: Logical workflow for handling 2-Fluorobenzylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of 2-
Fluorobenzylamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294385#2-fluorobenzylamine-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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